![molecular formula C14H18O6 B1296398 5-Oxo-5-(3,4,5-trimethoxyphenyl)pentanoic acid CAS No. 34759-04-1](/img/structure/B1296398.png)
5-Oxo-5-(3,4,5-trimethoxyphenyl)pentanoic acid
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Description
5-Oxo-5-(3,4,5-trimethoxyphenyl)pentanoic acid is a chemical compound with the molecular formula C14H18O6 . It has a molecular weight of 282.29 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is InChI=1S/C14H18O6/c1-18-11-7-9(8-12(19-2)14(11)20-3)10(15)5-4-6-13(16)17/h7-8H,4-6H2,1-3H3,(H,16,17) . The Canonical SMILES for this compound is COC1=CC(=CC(=C1OC)OC)C(=O)CCCC(=O)O .Physical And Chemical Properties Analysis
The compound has a computed XLogP3-AA value of 1.3 . It has one hydrogen bond donor and six hydrogen bond acceptors . The compound has a rotatable bond count of 8 . The exact mass and monoisotopic mass of the compound are both 282.11033829 g/mol . The topological polar surface area of the compound is 82.1 Ų . The compound has a heavy atom count of 20 .Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and crystal structure analysis of derivatives related to 5-Oxo-5-(3,4,5-trimethoxyphenyl)pentanoic acid reveal insights into their molecular configuration, tautomeric forms, and intermolecular interactions. For instance, Wen (2005) detailed the synthesis and crystal structure of a closely related compound, highlighting its tautomeric form and intermolecular hydrogen bonding patterns (Wen, 2005).
Chemical Properties and Reactivity
- Research on the oxidation behavior and stability of analogs, such as 2,4,5,7,8-pentamethyl-4H-1,3-benzodioxin-6-ol, offers insights into the antioxidant properties and potential applications of these compounds in materials science. Rosenau et al. (2002) provided a detailed examination of the oxidative behavior of this analog, shedding light on its potential as a stabilizer in various applications (Rosenau et al., 2002).
Biochemical Applications
- The eosinophil chemoattractant 5-oxo-6,8,11,14-eicosatetraenoic acid, a compound with a similar functional group arrangement to this compound, has been studied for its role in inflammation and potential therapeutic applications in allergic diseases. Powell et al. (2013) explored the biochemistry, biology, and chemistry of 5-oxo-ETE, highlighting its significance as a potent chemoattractant and its potential implications in asthma and other allergic diseases (Powell & Rokach, 2013).
Materials Science Applications
- The development of multi-responsive luminescent sensors for detecting small-molecule pollutants and metal ions showcases the application of this compound analogs in environmental monitoring. Ma et al. (2017) synthesized silver(i)-lanthanide(iii) heterometallic-organic frameworks capable of sensing various organic and inorganic compounds, indicating the utility of these compounds in developing advanced sensor technologies (Ma et al., 2017).
properties
IUPAC Name |
5-oxo-5-(3,4,5-trimethoxyphenyl)pentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O6/c1-18-11-7-9(8-12(19-2)14(11)20-3)10(15)5-4-6-13(16)17/h7-8H,4-6H2,1-3H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGYXZGUQHIJKTR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)CCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60316891 |
Source
|
Record name | 5-Oxo-5-(3,4,5-trimethoxyphenyl)pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60316891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34759-04-1 |
Source
|
Record name | NSC308807 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=308807 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Oxo-5-(3,4,5-trimethoxyphenyl)pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60316891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3,4,5-TRIMETHOXYBENZOYL)BUTYRIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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